Cas no 1807022-70-3 (4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1807022-70-3
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4874133
• Update Time: 2025-06-08

4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C8H7F2N3O/c9-7(10)6-4(2-11)1-5(3-12)13-8(6)14/h1,7H,2,11H2,(H,13,14)
• InChI Key： NZSKJALFGCYYKI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C#N)=CC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.8
• Topological Polar Surface Area: 78.9

Additional information on 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine

Introduction to 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1807022-70-3)

4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1807022-70-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its aminomethyl, cyano, difluoromethyl, and hydroxypyridine moieties, exhibits a diverse range of biological activities, making it a promising candidate for the development of new drugs.

The structural complexity of 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine provides a robust foundation for its pharmacological properties. The presence of the aminomethyl group allows for facile conjugation with other biomolecules, enhancing its potential as a prodrug or drug delivery system. The cyano group, known for its electron-withdrawing properties, contributes to the compound's stability and reactivity. The difluoromethyl moiety imparts additional stability and can influence the compound's metabolic profile, while the hydroxypyridine scaffold is associated with various biological activities, including anti-inflammatory and anti-cancer effects.

In recent studies, 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine has shown promising results in several areas of research. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine could be a valuable lead compound for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, this compound has also shown potential in cancer research. Studies have indicated that 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key oncogenic pathways, such as PI3K/Akt and MAPK/ERK signaling. These findings highlight the versatility of this compound and its potential as an anticancer agent.

The pharmacokinetic properties of 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. Additionally, preclinical studies have demonstrated that this compound has low toxicity and good safety margins, making it a promising candidate for further clinical development.

In conclusion, 4-(Aminomethyl)-6-cyano-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1807022-70-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug development across multiple therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as a promising lead compound in the quest for innovative treatments.